Cas no 1567974-43-9 (2-Piperidinecarboxylic acid, 1-(ethylsulfonyl)-, (2S)-)

• Product Name: 2-Piperidinecarboxylic acid, 1-(ethylsulfonyl)-, (2S)-
• CAS No: 1567974-43-9
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• CID: 5833438
• PubChem ID: 28820145
• Update Time: 2025-05-28

2-Piperidinecarboxylic acid, 1-(ethylsulfonyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 1-(ethylsulfonyl)-, (2S)-
• (2s)-1-(Ethanesulfonyl)piperidine-2-carboxylic acid
• (S)-1-(Ethylsulfonyl)piperidine-2-carboxylic acid
• EN300-5079701
• AKOS015607801
• 1567974-43-9
• CS-0250423

• Inchi： 1S/C8H15NO4S/c1-2-14(12,13)9-6-4-3-5-7(9)8(10)11/h7H,2-6H2,1H3,(H,10,11)/t7-/m0/s1
• InChI Key： HXVVJOWQWVXOIT-ZETCQYMHSA-N
• SMILES： N1(S(CC)(=O)=O)CCCC[C@H]1C(O)=O

Computed Properties

• Exact Mass: 221.07217913g/mol
• Monoisotopic Mass: 221.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 398.8±52.0 °C(Predicted)
• pka: 3.38±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Piperidinecarboxylic acid, 1-(ethylsulfonyl)-, (2S)-

Comprehensive Overview of 2-Piperidinecarboxylic acid, 1-(ethylsulfonyl)-, (2S)- (CAS No. 1567974-43-9)

2-Piperidinecarboxylic acid, 1-(ethylsulfonyl)-, (2S)-, with the CAS number 1567974-43-9, is a specialized chiral compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their role in drug development and medicinal chemistry. The (2S)-configuration indicates its stereospecificity, making it a valuable building block for enantioselective synthesis. Researchers and industry professionals frequently search for terms like "sulfonyl piperidine derivatives", "chiral building blocks", and "CAS 1567974-43-9 applications", reflecting its relevance in modern synthetic chemistry.

The structural uniqueness of 2-Piperidinecarboxylic acid, 1-(ethylsulfonyl)-, (2S)- lies in its ethylsulfonyl group attached to the piperidine ring, which enhances its reactivity and potential for functionalization. This feature aligns with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to modify such compounds. Popular queries like "piperidine sulfonamide synthesis" and "chiral auxiliaries in drug design" highlight the compound's utility in optimizing reaction pathways and reducing waste. Its CAS No. 1567974-43-9 is often referenced in patents and academic papers, underscoring its importance in proprietary research.

In the context of drug discovery, 2-Piperidinecarboxylic acid, 1-(ethylsulfonyl)-, (2S)- serves as a precursor for bioactive molecules targeting neurological and metabolic disorders. The rise of AI-driven molecular modeling has increased demand for such chiral intermediates, as they are integral to virtual screening and structure-activity relationship (SAR) studies. Searches for "piperidine-based drug candidates 2024" and "sulfonamide derivatives in medicine" reflect this growing interest. Additionally, its compatibility with peptide coupling reagents and catalysts makes it a versatile tool for bioconjugation and proteomics research.

The compound's physicochemical properties, such as its solubility and stability under various pH conditions, are critical for formulation scientists. Recent advancements in high-throughput screening (HTS) have further amplified its role in identifying lead compounds. Queries like "CAS 1567974-43-9 solubility data" and "piperidine derivatives in formulation" are common among professionals optimizing drug delivery systems. Furthermore, its potential in asymmetric catalysis and organocatalysis aligns with the industry's shift toward metal-free synthetic routes, a topic frequently explored in webinars and scientific forums.

From a commercial perspective, 2-Piperidinecarboxylic acid, 1-(ethylsulfonyl)-, (2S)- is supplied by leading fine chemical manufacturers with stringent quality control protocols. The compound's CAS No. 1567974-43-9 is often listed in chemical databases alongside analytical specifications like HPLC purity and NMR spectra. Trends in custom synthesis and contract research have driven inquiries about "bulk suppliers of chiral piperidines" and "GMP-grade sulfonamide intermediates", indicating its industrial scalability. Regulatory compliance, including REACH and FDA guidelines, is another focal point for buyers.

In summary, 2-Piperidinecarboxylic acid, 1-(ethylsulfonyl)-, (2S)- (CAS 1567974-43-9) exemplifies the intersection of chiral chemistry and applied pharmaceutical science. Its multifaceted applications—from asymmetric synthesis to drug formulation—make it a cornerstone in contemporary research. As the scientific community continues to explore sustainable chemistry and precision medicine, this compound's relevance is poised to expand, addressing queries like "next-gen piperidine scaffolds" and "green synthesis of sulfonamides" in the years ahead.